Cas no 1871172-21-2 (1-[(propan-2-yloxy)methyl]-1H-indol-6-amine)

• Product Name: 1-[(propan-2-yloxy)methyl]-1H-indol-6-amine
• CAS No: 1871172-21-2
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5872383
• PubChem ID: 165481039
• Update Time: 2025-08-01

1-[(propan-2-yloxy)methyl]-1H-indol-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(propan-2-yloxy)methyl]-1H-indol-6-amine
• 1871172-21-2
• EN300-1107151

• Inchi： 1S/C12H16N2O/c1-9(2)15-8-14-6-5-10-3-4-11(13)7-12(10)14/h3-7,9H,8,13H2,1-2H3
• InChI Key： JWZXKHQZKDQHPV-UHFFFAOYSA-N
• SMILES： O(C(C)C)CN1C=CC2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.2Ų

Additional information on 1-[(propan-2-yloxy)methyl]-1H-indol-6-amine

Compound CAS No. 1871172-21-2: 1-[(Propan-2-yloxy)methyl]-1H-indol-6-amine

The compound CAS No. 1871172-21-2, also known as 1-[(propan-2-yloxy)methyl]-1H-indol-6-amine, is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The indole ring system, a heterocyclic structure consisting of a benzene ring fused with a pyrrole ring, is a common motif in many bioactive molecules, including natural products and synthetic drugs.

The indolamine functional group in this compound plays a significant role in its chemical reactivity and biological properties. The presence of the propan-2-yloxy substituent further enhances the molecule's versatility, making it a promising candidate for various chemical transformations and biological assays. Recent studies have highlighted the importance of such substituted indole derivatives in modulating cellular signaling pathways, particularly those involved in inflammation, neurodegenerative diseases, and cancer.

From a synthetic perspective, CAS No. 1871172-21-2 can be prepared through a variety of methods, including nucleophilic aromatic substitution, coupling reactions, and enzymatic transformations. These methods allow for precise control over the substitution pattern on the indole ring, enabling researchers to tailor the compound's properties for specific applications. For instance, the introduction of electron-donating or electron-withdrawing groups can significantly influence the molecule's solubility, stability, and bioavailability.

In terms of biological activity, CAS No. 1871172-21-2 has shown potential as an antioxidant, anti-inflammatory, and neuroprotective agent in preclinical studies. Its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines makes it a valuable tool in combating oxidative stress-related disorders. Furthermore, its interaction with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been extensively investigated, providing insights into its therapeutic potential.

Recent advancements in computational chemistry have also enabled researchers to predict the binding affinities of CAS No. 1871172-21-2 to various protein targets. Molecular docking studies have revealed that this compound exhibits strong binding to targets such as the serotonin transporter (SERT) and monoamine oxidase (MAO), suggesting its potential role in treating mood disorders like depression and anxiety.

The development of novel analogs based on CAS No. 1871172-21-2 is an active area of research. By modifying the substituents on the indole ring or altering the side chains, scientists aim to enhance the compound's pharmacokinetic properties while maintaining or improving its bioactivity. For example, the introduction of hydrophilic groups can improve solubility and absorption, while lipophilic modifications may enhance permeability across biological membranes.

In conclusion, CAS No. 187000000000